![molecular formula C7H14Cl2N4 B6244557 [(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis CAS No. 2408970-29-4](/img/no-structure.png)
[(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis
Description
This compound, also known as (1s,3s)-3-[(1H-1,2,4-triazol-1-yl)methyl]cyclobutan-1-amine dihydrochloride, is a chemical with the CAS Number: 2228336-54-5 . It is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H12N4.2ClH/c8-3-6-1-7(2-6)11-5-9-4-10-11;;/h4-7H,1-3,8H2;2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D structure for further analysis. Physical and Chemical Properties Analysis
The molecular weight of this compound is 225.12 g/mol . It has a formula of C7H14Cl2N4 .Safety and Hazards
This compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis involves the reaction of a cyclobutane derivative with an amine and a triazole compound. The reaction is carried out in the presence of a reducing agent and a dihydrochloride salt is formed as the final product.", "Starting Materials": [ "Cyclobutane derivative", "Amine", "Triazole compound", "Reducing agent" ], "Reaction": [ "The cyclobutane derivative is reacted with the amine and the triazole compound in the presence of the reducing agent.", "The reaction mixture is stirred at a specific temperature and for a specific time period.", "The dihydrochloride salt of the final product is obtained by precipitation or crystallization.", "The product is purified by recrystallization or chromatography." ] } | |
CAS No. |
2408970-29-4 |
Molecular Formula |
C7H14Cl2N4 |
Molecular Weight |
225.1 |
Purity |
95 |
Origin of Product |
United States |
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